Cas no 618070-44-3 (1-(4-Chlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 1-(4-Chlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 618070-44-3
• MF: C₁₂H₁₃ClN₄O
• MW: 264.710820913315
• CID: 955218
• PubChem ID: 5239334
• Update Time: 2024-11-04

1-(4-Chlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROBENZYL)-3-METHYL-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• 1-[(4-Chlorophenyl)methyl]-3-methyl-1H-pyrazole-5-carboxylic acid hydrazide
• 618070-44-3
• 2-[(4-chlorophenyl)methyl]-5-methylpyrazole-3-carbohydrazide
• AKOS024407496
• DTXSID501143654
• 1-(4-Chlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C12H13ClN4O/c1-8-6-11(12(18)15-14)17(16-8)7-9-2-4-10(13)5-3-9/h2-6H,7,14H2,1H3,(H,15,18)
• InChI Key： NVZRRRAETTVZMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C(NN)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 264.0777887g/mol
• Monoisotopic Mass: 264.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 1.7